Cas no 101558-90-1 (9,10-Secocholesta-5,7,10(19),22-tetraene-1,3,25,26-tetrol,(1a,3b,5Z,7E,22E,25S)- (9CI))

• Product Name: 9,10-Secocholesta-5,7,10(19),22-tetraene-1,3,25,26-tetrol,(1a,3b,5Z,7E,22E,25S)- (9CI)
• CAS No: 101558-90-1
• MF: C₂₇H₄₂O₄
• MW: 430.619988918304
• CID: 178786
• PubChem ID: 6438910
• Update Time: 2025-04-19

9,10-Secocholesta-5,7,10(19),22-tetraene-1,3,25,26-tetrol,(1a,3b,5Z,7E,22E,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19),22-tetraene-1,3,25,26-tetrol,(1a,3b,5Z,7E,22E,25S)- (9CI)
• (1R,3S,5Z)-5-[(2Z)-2-[(1R,3aS,7aR)-1-[(E,2R,6S)-6,7-dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1,24,26-trihydroxy-delta 22-vitamin D3
• (1S,3R,5Z,7Z,22E,25S)-9,10-secocholesta-5,7,10,22-tetraene-1,3,25,26-tetrol
• 9,10-Secocholesta-5,7,10(19),22-tetraene-1,3,25,26-tetrol, (1alpha,3beta,5Z,7E,22E,25S)-
• Ro 23-4319
• Ro-23-4319
• 101558-90-1

• Inchi： 1S/C27H42O4/c1-18(7-5-13-26(3,31)17-28)23-11-12-24-20(8-6-14-27(23,24)4)9-10-21-15-22(29)16-25(30)19(21)2/h5,7,9-10,18,22-25,28-31H,2,6,8,11-17H2,1,3-4H3/b7-5+,20-9-,21-10-/t18-,22-,23-,24+,25+,26+,27-/m1/s1
• InChI Key： JYHXCOMHKCOBKF-ZYMHPPEVSA-N
• SMILES： O[C@](C)(CO)C/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C\C=C3/C(=C)[C@H](C[C@@H](C/3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 430.30831g/mol
• Monoisotopic Mass: 430.30831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 430.6g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 80.9Ų